2-(2-(1H-pyrazolo[3,4-b]pyridin-4-yl)thiazol-4-yl)ethanenitrile

• Molecular Formula: C11H7N5S
• Molecular Weight: 241.27 g/mol
• IUPAC Name: 2-[2-(1H-pyrazolo[3,4-b]pyridin-4-yl)-1,3-thiazol-4-yl]acetonitrile
• InChI: InChI=1S/C11H7N5S/c12-3-1-7-6-17-11(15-7)8-2-4-13-10-9(8)5-14-16-10/h2,4-6H,1H2,(H,13,14,16)
• InChI Key: VFJXGKCNXSWZND-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1C3=NC(=CS3)CC#N)C=NN2

Description

2-(2-(1H-pyrazolo[3,4-b]pyridin-4-yl)thiazol-4-yl)ethanenitrile is a useful research compound. Its molecular formula is C11H7N5S and its molecular weight is 241.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-[2-(1-tritylpyrazolo[5,4-b]pyridin-4-yl)thiazol-4-yl]acetonitrile (83 mg, 0.1716 mmol) in DCM (3 ml) was treated with triethylsilane (0.5 ml) followed by TFA (0.5 mL). After 15 minutes the mixture was concentrated in vacuo and purified by column chromatography (70:9:1 DCM/MeOH/NH4OH) to give the product as a light tan solid (6.5 mg, 16% Yield). 1H NMR (DMSO, 400 MHz) δ 4.37 (2H, s), 7.72 (1H, d), 7.94 (1H, s), 8.63 (1H, s), 8.66 (1H, d), 13.98 (1H, br s); MS (ES+) 242.00